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Compound of Interest

Compound Name: 4-Hydroxyestrone-13C6

Cat. No.: B15143777 Get Quote

This technical guide provides a detailed analysis of the molecular weight of 4-Hydroxyestrone-
13C6, a stable isotope-labeled version of the endogenous estrogen metabolite, 4-

Hydroxyestrone. This information is critical for researchers and scientists in drug development

and metabolic studies who utilize isotope dilution mass spectrometry for quantitative analysis.

Molecular Composition and Isotopic Labeling
4-Hydroxyestrone has a molecular formula of C₁₈H₂₂O₃.[1][2] The isotopically labeled variant,

4-Hydroxyestrone-13C6, is synthesized to incorporate six Carbon-13 (¹³C) atoms in place of

the naturally more abundant Carbon-12 (¹²C) atoms. This specific labeling provides a distinct

mass shift, allowing it to be used as an internal standard in analytical assays.

The calculation of the molecular weight of 4-Hydroxyestrone-13C6 requires the use of the

precise atomic mass of the ¹³C isotope. Carbon-13 is a stable, non-radioactive isotope of

carbon containing six protons and seven neutrons.[3] Its atomic mass is approximately

13.003354835 atomic mass units (amu).[3][4]

Calculation of Molecular Weight
The molecular weight of 4-Hydroxyestrone-13C6 is determined by summing the masses of its

constituent atoms, accounting for the six ¹³C isotopes. The mass of the unlabeled 4-

Hydroxyestrone is approximately 286.37 g/mol .[5] The monoisotopic mass of 4-

Hydroxyestrone is 286.15689457 Da.[6]
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The introduction of six ¹³C atoms in place of six ¹²C atoms results in a predictable mass

increase. The mass difference between a single ¹³C atom and a ¹²C atom is approximately

1.003355 amu. Therefore, for 4-Hydroxyestrone-13C6, the total mass increase is six times

this value.

The monoisotopic mass of 4-Hydroxyestrone-13C6 is calculated as follows:

Monoisotopic Mass of 4-Hydroxyestrone (C₁₈H₂₂O₃): 286.15689457 Da[6]

Mass Increase from Six ¹³C Atoms: 6 x (Mass of ¹³C - Mass of ¹²C) = 6 x (13.003355 -

12.000000) = 6.02013 Da

Monoisotopic Mass of 4-Hydroxyestrone-13C6: 286.15689457 Da + 6.02013 Da =

292.17702457 Da

Data Presentation
Compound Molecular Formula

Average Molecular
Weight ( g/mol )

Monoisotopic Mass
(Da)

4-Hydroxyestrone C₁₈H₂₂O₃ 286.37 286.156895

4-Hydroxyestrone-

13C6
¹³C₆C₁₂H₂₂O₃ 292.39 292.177025

Visualization of Isotopic Labeling
The following diagram illustrates the conceptual relationship between 4-Hydroxyestrone and its

¹³C₆ isotopologue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Hydroxyestrone | C18H22O3 | CID 9971251 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. caymanchem.com [caymanchem.com]

3. Carbon-13 - Wikipedia [en.wikipedia.org]

4. Carbon-13 | C | CID 175670880 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 4-Hydroxyestrone | TargetMol [targetmol.com]

6. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of 4-
Hydroxyestrone-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143777#molecular-weight-of-4-hydroxyestrone-
13c6]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15143777?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143777?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyestrone
https://www.caymanchem.com/product/33696/4-hydroxy-estrone
https://en.wikipedia.org/wiki/Carbon-13
https://pubchem.ncbi.nlm.nih.gov/compound/Carbon-13
https://www.targetmol.com/compound/4-hydroxyestrone
https://go.drugbank.com/metabolites/DBMET00332
https://www.benchchem.com/product/b15143777#molecular-weight-of-4-hydroxyestrone-13c6
https://www.benchchem.com/product/b15143777#molecular-weight-of-4-hydroxyestrone-13c6
https://www.benchchem.com/product/b15143777#molecular-weight-of-4-hydroxyestrone-13c6
https://www.benchchem.com/product/b15143777#molecular-weight-of-4-hydroxyestrone-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15143777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

